2-(4-(3-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[4-(3-methoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H21N3O4/c1-15-6-8-16(9-7-15)13-22-19(25)14-23-10-11-24(21(27)20(23)26)17-4-3-5-18(12-17)28-2/h3-12H,13-14H2,1-2H3,(H,22,25)
• InChI Key: HZMSGSIRHOIRJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)OC
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

2-(4-(3-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Coordination Chemistry

Studies have been conducted on pyrazole-acetamide derivatives and their coordination complexes with metals such as Co(II) and Cu(II). These complexes have been explored for their potential in forming supramolecular architectures through hydrogen bonding interactions. Such compounds exhibit significant antioxidant activity, showcasing their potential in medicinal and biochemical applications (Chkirate et al., 2019).

Anticancer Activity

Certain pyrazol-1-yl acetamide derivatives have been synthesized to evaluate their anticancer activity. By attaching different aryloxy groups to the pyrimidine ring, these compounds showed appreciable cancer cell growth inhibition against a variety of cancer cell lines. This indicates their promise as anticancer agents (Al-Sanea et al., 2020).

Imaging Probe Development

Derivatives like AC90179 have been labeled for positron emission tomography (PET) studies, although specific binding to 5-HT2A receptors was not observed. Such research is crucial for the development of imaging probes for neurological studies (Prabhakaran et al., 2006).

Allelochemicals and Agrochemicals

Benzoxazinones and related compounds have been synthesized and studied for their phytotoxic, antimicrobial, and insecticidal properties. These findings are significant for agricultural chemistry and the development of new agrochemicals (Macias et al., 2006).

Drug Design and Discovery

Environmentally friendly syntheses of analgesic and antipyretic compounds related to paracetamol have been developed, showcasing the potential of these derivatives in pharmaceutical applications (Reddy et al., 2014).